molecular formula C8H13NO2 B1166260 immunodominant protein p35, vaccinia virus CAS No. 106640-44-2

immunodominant protein p35, vaccinia virus

Cat. No. B1166260
CAS RN: 106640-44-2
InChI Key:
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Description

Immunodominant protein p35, vaccinia virus, also known as Immunodominant protein p35, vaccinia virus, is a useful research compound. Its molecular formula is C8H13NO2. The purity is usually 95%.
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properties

CAS RN

106640-44-2

Product Name

immunodominant protein p35, vaccinia virus

Molecular Formula

C8H13NO2

Molecular Weight

0

synonyms

immunodominant protein p35, vaccinia virus

Origin of Product

United States

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